Cas no 2154322-41-3 ((2S)-2-amino-5-(trifluoromethoxy)pentanoic acid)

• Product Name: (2S)-2-amino-5-(trifluoromethoxy)pentanoic acid
• CAS No: 2154322-41-3
• MF: C₆H₁₀F₃NO₃
• MW: 201.143712520599
• CID: 6429197
• PubChem ID: 165737016
• Update Time: 2024-01-02

(2S)-2-amino-5-(trifluoromethoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(trifluoromethoxy)pentanoic acid
• EN300-1298541
• 2154322-41-3

• Inchi： 1S/C6H10F3NO3/c7-6(8,9)13-3-1-2-4(10)5(11)12/h4H,1-3,10H2,(H,11,12)/t4-/m0/s1
• InChI Key： BMKWEIGXXCZISP-BYPYZUCNSA-N
• SMILES： FC(OCCC[C@@H](C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 201.06127767g/mol
• Monoisotopic Mass: 201.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 72.6Ų